Cas no 1806835-71-1 (3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine
• CAS No: 1806835-71-1
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4916936
• Update Time: 2025-10-28

3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine

• Inchi： 1S/C7H8F2N2O2/c1-13-3-2-11-5(7(8)9)4(10)6(3)12/h2,7H,10H2,1H3,(H,11,12)
• InChI Key： PHEGGXBSAQBOMQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(=CN1)OC)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4

Additional information on 3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine

3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine: A Comprehensive Overview

3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine, also known by its CAS number 1806835-71-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates several functional groups: an amino group at position 3, a difluoromethyl group at position 2, a hydroxyl group at position 4, and a methoxy group at position 5. These functional groups contribute to the compound's versatile chemical properties and potential applications.

The synthesis of 3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine involves a series of carefully designed multi-step reactions, often employing advanced catalytic systems and precise reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are particularly valuable for pharmacological studies and drug development.

In terms of biological activity, 3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits significant antioxidant properties, which could be harnessed in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate key enzyme activities makes it a promising candidate for anti-inflammatory and antiviral therapies.

The incorporation of the difluoromethyl group into the pyridine ring introduces unique electronic and steric effects that enhance the compound's bioavailability and metabolic stability. Recent studies have demonstrated that this modification significantly improves the compound's pharmacokinetic profile, making it more suitable for oral administration in drug delivery systems.

In the realm of agrochemistry, 3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine has been explored as a potential lead for developing environmentally friendly pesticides and herbicides. Its ability to selectively target specific enzymes involved in plant growth regulation suggests its potential use in sustainable agricultural practices without adverse effects on non-target organisms.

The methoxy group at position 5 plays a crucial role in stabilizing the compound's structure and enhancing its solubility in organic solvents, which is advantageous for both laboratory studies and industrial applications. Furthermore, the hydroxyl group at position 4 contributes to hydrogen bonding capabilities, which can be exploited in designing supramolecular assemblies or functional materials with tailored properties.

Recent breakthroughs in computational chemistry have enabled researchers to perform detailed molecular docking studies on 3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine, revealing its potential interactions with various biological targets such as G-protein coupled receptors (GPCRs) and kinase enzymes. These insights are paving the way for the rational design of more potent and selective drug candidates based on this scaffold.

In conclusion, 3-Amino-2-(difluoromethyl)-4-hydroxy-5-methoxypyridine, with its distinctive chemical structure and multifaceted functional groups, represents a valuable platform for exploring innovative solutions across diverse scientific disciplines. Its continued investigation will undoubtedly yield further insights into its therapeutic potential and practical applications in various industries.